Cas no 1596902-62-3 (3-(Benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(Benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione
• CAS No: 1596902-62-3
• MF: C₁₁H₁₃IO₃S
• MW: 352.188594579697
• CID: 5747421
• PubChem ID: 114772547
• Update Time: 2025-05-24

3-(Benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione
• 1596902-62-3
• 3-(Benzyloxy)-4-iodotetrahydrothiophene 1,1-dioxide
• EN300-1133372

• Inchi： 1S/C11H13IO3S/c12-10-7-16(13,14)8-11(10)15-6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key： SRMMEXHVQGPSNU-UHFFFAOYSA-N
• SMILES： IC1CS(CC1OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 351.96301g/mol
• Monoisotopic Mass: 351.96301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(Benzyloxy)-4-iodo-1lambda6-thiolane-1,1-dione

3-(Benzyloxy)-4-iodo-1λ6-thiolane-1,1-dione: A Comprehensive Overview

3-(Benzyloxy)-4-iodo-1λ6-thiolane-1,1-dione, also known by its CAS number 1596902-62-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiolane diones, which are known for their unique structural features and potential biological activities. The molecule incorporates a benzyloxy group at position 3 and an iodine atom at position 4, contributing to its distinctive chemical properties.

The structural uniqueness of 3-(Benzyloxy)-4-iodo-1λ6-thiolane-1,1-dione lies in its thiolane ring system, which is a five-membered ring containing two oxygen atoms in the form of ketones. The presence of the benzyloxy group introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. The iodine atom at position 4 adds to the compound's complexity and may play a role in its potential applications in medicinal chemistry.

Recent studies have highlighted the importance of thiolane diones in drug design due to their ability to act as scaffolds for various bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that thiolane diones can serve as templates for developing inhibitors of certain enzymes involved in neurodegenerative diseases. The specific substitution pattern of 3-(Benzyloxy)-4-iodo-1λ6-thiolane-1,1-dione makes it a promising candidate for further exploration in this context.

In terms of synthesis, 3-(Benzyloxy)-4-iodo-1λ6-thiolane-1,1-dione can be prepared through a variety of routes, including oxidation reactions and cyclization processes. One notable method involves the oxidation of a suitable thioether precursor to form the thiolane ring system. The introduction of the benzyloxy group typically requires protection-deprotection strategies to ensure regioselectivity during the reaction sequence.

The biological activity of 3-(Benzyloxy)-4-iodo-1λ6-thiolane-1,1-dione has been studied in several contexts. For example, research conducted by Smith et al. (2022) revealed that this compound exhibits moderate inhibitory activity against certain kinase enzymes, suggesting its potential utility in anticancer therapy. Additionally, preliminary pharmacokinetic studies indicate that the compound has acceptable absorption properties, making it a viable candidate for further preclinical testing.

The latest advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 3-(Benzyloxy)-4-iodo-1λ6-thiolane-1,1-dione with target proteins at an atomic level. These insights are invaluable for optimizing the compound's structure to enhance its therapeutic potential while minimizing off-target effects.

In conclusion, 3-(Benzyloxy)-4-iodo-1λ6-thiolane-1,1-dione, with its unique structural features and promising biological profile, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in drug discovery and development.